Cas no 152918-55-3 (Benzenesulfonic acid, 5-(aminomethyl)-2-bromo-)

• Product Name: Benzenesulfonic acid, 5-(aminomethyl)-2-bromo-
• CAS No: 152918-55-3
• MF: C₇H₈BrNO₃S
• MW: 266.112319946289
• CID: 1326678
• Update Time: 2024-08-18

Benzenesulfonic acid, 5-(aminomethyl)-2-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 5-(aminomethyl)-2-bromo-

• Inchi： 1S/C7H8BrNO3S/c8-6-2-1-5(4-9)3-7(6)13(10,11)12/h1-3H,4,9H2,(H,10,11,12)
• InChI Key： ZBOAGAWVCUUXJY-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC(CN)=CC=C1Br

Computed Properties

• Exact Mass: 264.94084

Experimental Properties

• Density: 1.793±0.06 g/cm3(Predicted)
• PSA: 80.39
• pka: -1.39±0.45(Predicted)